molecular formula C8H9IN2O B14822652 5-Cyclopropoxy-4-iodopyridin-2-amine

5-Cyclopropoxy-4-iodopyridin-2-amine

Cat. No.: B14822652
M. Wt: 276.07 g/mol
InChI Key: AANDJAMZWAEWCZ-UHFFFAOYSA-N
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Description

5-Cyclopropoxy-4-iodopyridin-2-amine is a pyridine derivative featuring a cyclopropoxy group at position 5, an iodine atom at position 4, and an amine group at position 2. This compound is of interest in medicinal chemistry due to the unique electronic and steric properties imparted by the iodine and cyclopropoxy substituents.

Properties

Molecular Formula

C8H9IN2O

Molecular Weight

276.07 g/mol

IUPAC Name

5-cyclopropyloxy-4-iodopyridin-2-amine

InChI

InChI=1S/C8H9IN2O/c9-6-3-8(10)11-4-7(6)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)

InChI Key

AANDJAMZWAEWCZ-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CN=C(C=C2I)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-4-iodopyridin-2-amine typically involves the iodination of a pyridine derivative. One common method is the Suzuki cross-coupling reaction, where a 3-bromo-5-iodopyridin-2-amine is coupled with a cyclopropoxy group . The reaction conditions often include the use of palladium catalysts and boronic acids under mild conditions to achieve high yields.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The reaction conditions are optimized to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-iodopyridin-2-amine undergoes various chemical reactions, including:

    Substitution Reactions: The iodine atom can be substituted with other functional groups using reagents like organometallic compounds.

    Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its chemical properties and reactivity.

Common Reagents and Conditions

    Suzuki Coupling: Uses palladium catalysts and boronic acids.

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents like lithium aluminum hydride can be used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups, while oxidation and reduction can lead to changes in the oxidation state of the compound.

Scientific Research Applications

5-Cyclopropoxy-4-iodopyridin-2-amine has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-iodopyridin-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Differences

The following table summarizes key structural analogs and their substituents:

Compound Name Substituents (Positions) Molecular Formula Molecular Weight (g/mol) CAS Number PubChem CID
5-Cyclopropoxy-4-iodopyridin-2-amine Cyclopropoxy (5), Iodo (4), Amine (2) C₈H₉IN₂O 292.08 (estimated) Not available Not available
5-Chloro-4-cyclopropylpyridin-2-amine Chloro (5), Cyclopropyl (4), Amine (2) C₈H₁₀ClN₂ 182.63 1820665-49-3 122155793
5-Chloro-4-fluoropyridin-2-amine Chloro (5), Fluoro (4), Amine (2) C₅H₃ClFN₂ 146.55 1393574-54-3 Not available
5-Bromo-4-fluoropyridin-2-amine Bromo (5), Fluoro (4), Amine (2) C₅H₃BrFN₂ 191.00 944401-69-8 Not available
5-Cyclopropoxy-2-methylpyridin-4-amine Cyclopropoxy (5), Methyl (2), Amine (4) C₉H₁₂N₂O 164.21 Not available Not available
Key Observations:
  • For example, 5-Chloro-4-fluoropyridin-2-amine (MW 146.55) is lighter and less sterically hindered than the iodinated analog .
  • Cyclopropoxy vs. Cyclopropyl : The cyclopropoxy group (ether-linked) in the target compound may enhance solubility compared to the direct cyclopropyl substitution in 5-Chloro-4-cyclopropylpyridin-2-amine (MW 182.63) .
  • Positional Isomerism : 5-Cyclopropoxy-2-methylpyridin-4-amine (MW 164.21) demonstrates how substituent positioning alters electronic distribution, with the methyl group at position 2 reducing reactivity compared to the amine at position 2 in the target compound .

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